8-(2-fluoro-3-methylbenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one

• IUPAC Name: 9-[(2-fluoro-3-methylphenyl)methyl]-1-oxa-9-azaspiro[4.6]undecan-8-one
• InChI: InChI=1S/C17H22FNO2/c1-13-4-2-5-14(16(13)18)12-19-10-9-17(7-3-11-21-17)8-6-15(19)20/h2,4-5H,3,6-12H2,1H3
• InChI Key: GJTWQOKSHOARMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)CN2CCC3(CCCO3)CCC2=O)F
• Molecular Formula: C17H22FNO2
• Molecular Weight: 291.36 g/mol

Description

The compound “8-(2-fluoro-3-methylbenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one” is a complex organic molecule. It contains a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom. The molecule also contains a benzyl group (a benzene ring attached to a CH2 group) that is substituted with a fluorine atom and a methyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the spirocyclic structure and the introduction of the benzyl group. Unfortunately, without specific literature or studies on this compound, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include a spirocyclic structure with an oxygen and a nitrogen atom in the ring system. The benzyl group attached to the spirocyclic structure is substituted with a fluorine atom and a methyl group.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by several factors, including the presence of the spirocyclic structure, the benzyl group, and the fluorine atom. The spirocyclic structure could potentially make the compound more rigid and less reactive. The benzyl group could participate in various reactions, especially if catalyzed by a suitable catalyst.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorine atom could increase its lipophilicity, which could influence its solubility and permeability.

Future Directions

The study of such complex organic molecules could provide valuable insights into various fields, including medicinal chemistry and materials science. Future research could focus on synthesizing this compound and studying its properties and potential applications.